2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(2-chloro-4-ethoxyphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H12ClNO3/c1-2-19-10-3-4-11(12(15)8-10)13-7-9(14(17)18)5-6-16-13/h3-8H,2H2,1H3,(H,17,18)
• InChI Key: WBQFBLIVHKQRHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=NC=CC(=C2)C(=O)O)Cl
• Molecular Formula: C14H12ClNO3
• DSSTOX Substance ID: DTXSID50688195
• Molecular Weight: 277.70 g/mol
• CAS RN: 1261957-31-6

Description

2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid (2CEPIA) is a chemical compound with a wide range of scientific applications. It is a chlorinated phenyl isonicotinic acid derivative with a molecular weight of 248.66 g/mol. 2CEPIA is a colorless solid at room temperature, and is soluble in water, ethanol, and methanol. It is commonly used in research laboratories for its ability to interact with various proteins and enzymes, and can be used to study their structure and function.

Scientific Research Applications

2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% is used in many different scientific research applications, including as an inhibitor of protein kinase C (PKC). PKC is a family of enzymes that are involved in various cellular processes such as cell growth, differentiation, and apoptosis. Inhibition of PKC can be used to study its role in these processes and to investigate the effects of drugs on its activity. 2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% is also used in studies of the structure and function of enzymes, such as those involved in the metabolism of drugs and xenobiotics.

Mechanism of Action

The mechanism of action of 2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% is not fully understood. However, it is known to interact with various proteins and enzymes in the cell, including PKC. It is believed that 2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% binds to the active site of PKC and inhibits its activity. This binding prevents the enzyme from carrying out its normal functions, leading to a decrease in cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% are still being studied. In general, it has been found to inhibit the activity of various proteins and enzymes, including PKC. Inhibition of PKC can lead to a decrease in cell growth, differentiation, and apoptosis. Additionally, 2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% has been found to inhibit the activity of enzymes involved in the metabolism of drugs and xenobiotics.

Advantages and Limitations for Lab Experiments

2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is commercially available. Additionally, it is relatively stable and has a low toxicity. However, one limitation is that it is not very soluble in water, which can make it difficult to use in aqueous experiments.

Future Directions

There are many possible future directions for research involving 2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95%. One area of research is to further investigate its mechanism of action and the biochemical and physiological effects of its inhibition of various proteins and enzymes. Additionally, further research could be done to investigate the potential therapeutic applications of 2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95%, such as its use as an inhibitor of PKC in cancer therapy. Other possible directions include the development of more efficient synthesis methods and the study of its interactions with other proteins and enzymes.

Synthesis Methods

2-(2-Chloro-4-ethoxyphenyl)isonicotinic acid, 95% is commonly synthesized from 4-ethoxy-2-chloroaniline. This is done by reacting the aniline with acetic anhydride and p-toluenesulfonic acid in acetic acid solvent. The reaction produces the desired compound and byproducts such as acetic acid and p-toluenesulfonic acid. The reaction is carried out at a temperature of 80-100°C and is typically completed within 2-3 hours.